Toxamate

• CAS No.: 18809-57-9
• Molecular Formula: C10H13NO2S
• Molecular Weight: 211.28 g/mol
• IUPAC Name: (4-ethylsulfanylphenyl) N-methylcarbamate
• InChI: InChI=1S/C10H13NO2S/c1-3-14-9-6-4-8(5-7-9)13-10(12)11-2/h4-7H,3H2,1-2H3,(H,11,12)
• InChI Key: OZJCQBUSEOVJOW-UHFFFAOYSA-N
• SMILES: CCSC1=CC=C(C=C1)OC(=O)NC
• Pictograms: Acute Toxic

Description

Toxamate: is a carbamate pesticide derived from carbamic acid. It is known for its insecticidal properties, similar to organophosphate insecticides. This compound is widely used in homes, gardens, and agriculture due to its effectiveness in controlling pests .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Carbamoylation: One common method involves the reaction of carbonylimidazolide with a nucleophile in water, leading to the formation of carbamates.

Aryl Isocyanates: Another method involves the synthesis of aryl isocyanates from arylamines, which are then reacted with alcohols to form carbamates.

Transcarbamoylation: This method uses methyl carbamate as a donor in the presence of a catalyst like tin, resulting in the formation of carbamates.

Industrial Production Methods: Industrial production often involves the use of carbamoyl chlorides, which react with substituted phenols in a one-pot procedure to form O-aryl carbamates .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Toxamate can undergo oxidation reactions, particularly with radicals like OH radicals.

Reduction: Reduction reactions are less common but can occur under specific conditions.

Substitution: This compound can undergo substitution reactions, especially in the presence of strong nucleophiles.

Common Reagents and Conditions:

Oxidation: OH radicals are commonly used in oxidation reactions.

Substitution: Strong nucleophiles and bases are used in substitution reactions.

Major Products:

Oxidation: The major products include various oxidized derivatives of the original compound.

Substitution: Substituted carbamates are the primary products.

Scientific Research Applications

Chemistry:

• Used as a model compound in studies involving carbamate synthesis and reactions .

Biology:

• Studied for its effects on cholinesterase enzymes, particularly acetylcholinesterase .

Medicine:

• Investigated for potential therapeutic applications due to its enzyme inhibition properties .

Industry:

• Widely used as a pesticide in agricultural settings .

Mechanism of Action

Mechanism: Toxamate exerts its effects by inhibiting cholinesterase enzymes, particularly acetylcholinesterase. This inhibition occurs through the formation of unstable complexes with the enzyme, leading to the disruption of normal nerve function in pests .

Molecular Targets and Pathways:

Acetylcholinesterase: The primary molecular target, leading to the accumulation of acetylcholine in synapses and subsequent paralysis of pests.

Comparison with Similar Compounds

Carbaryl: Another carbamate pesticide with similar insecticidal properties.

Isoprocarb: A carbamate insecticide used in agricultural settings.

Methyl carbamate: A simpler carbamate used in various industrial applications.

Uniqueness: Toxamate is unique due to its specific ethylthio substitution, which enhances its insecticidal properties and makes it effective against a broader range of pests .